trichloride
Overview
Description
Phosphorus trichloride is an inorganic compound with the chemical formula PCl3 . It is a colorless liquid when pure and is an important industrial chemical, being used for the manufacture of phosphites and other organophosphorus compounds . It is toxic and reacts readily with water to release hydrogen chloride .
Synthesis Analysis
Phosphorus trichloride (PCl3) is manufactured by burning molten white phosphorus in dry chlorine . Aqueous titanium tetrachloride solutions have higher reactivity with metallic aluminum than does pure titanium tetrachloride .Molecular Structure Analysis
The molecular structure of trichlorides can vary depending on the specific compound. For example, in TiCl3, each titanium atom has one d electron, rendering its derivatives paramagnetic .Chemical Reactions Analysis
Phosphorus trichloride can undergo various chemical reactions. For example, it can be oxidized, act as an electrophile, convert alcohols to alkyl chlorides, and participate in redox reactions .Physical And Chemical Properties Analysis
Phosphorus trichloride is a colorless to yellow fuming liquid . It has an unpleasant, acrid odor like hydrochloric acid . It has a density of 1.574 g/cm3, a melting point of -93.6 °C, and a boiling point of 76.1 °C .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
14040-33-6 |
|---|---|
Product Name |
trichloride |
Molecular Formula |
C4H16Cl3CoN4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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